(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane

Specification

• Description: (±)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane (BMC) is a cyclohexane with two mercaptoacetamido groups. It is used, both in vitro and in vivo, to promote the correct folding of proteins that require disulfide bonds for functionality. For in vitro applications, BMC may be used to facilitate protein refolding of solubilized proteins from inclusion bodies. Reducing agents, like dithiothreitol, may interfere with refolding. BMC may also be added to the growth medium of cells, including yeast cells, to enhance the folding of proteins with disulfide bonds in vivo.
• CAS No.: 257641-01-3
• Molecular Formula: C10H18N2O2S2
• Molecular Weight: 262.4 g/mol
• IUPAC Name: 2-sulfanyl-N-[(1R,2R)-2-[(2-sulfanylacetyl)amino]cyclohexyl]acetamide
• Standard InChI: InChI=1S/C10H18N2O2S2/c13-9(5-15)11-7-3-1-2-4-8(7)12-10(14)6-16/h7-8,15-16H,1-6H2,(H,11,13)(H,12,14)/t7-,8-/m1/s1
• Standard InChI Key: XMKXCDBWFOFXJS-HTQZYQBOSA-N
• Isomeric SMILES: C1CC[C@H]([C@@H](C1)NC(=O)CS)NC(=O)CS
• SMILES: C1CCC(C(C1)NC(=O)CS)NC(=O)CS
• Canonical SMILES: C1CCC(C(C1)NC(=O)CS)NC(=O)CS
• Appearance: Assay:≥98%A crystalline solid